Cas no 26535-32-0 (Hexanoic acid, 3,5-dioxo-2-(triphenylphosphoranylidene)-, methyl ester)

• Product Name: Hexanoic acid, 3,5-dioxo-2-(triphenylphosphoranylidene)-, methyl ester
• CAS No: 26535-32-0
• MF: C₂₅H₂₃O₄P
• MW: 418.421488046646
• CID: 2661739
• Update Time: 2023-08-06

Hexanoic acid, 3,5-dioxo-2-(triphenylphosphoranylidene)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• QLWJSXCSZKAGJN-UHFFFAOYSA-N
• Hexanoic acid, 3,5-dioxo-2-(triphenylphosphoranylidene)-, methyl ester
• Methyl 3,5-dioxo-2-(triphenylphosphoranylidene)hexanoate #
• 3,5-Dioxo-2-(triphenylphosphoranylidene)hexanoic acid methyl ester

• Inchi： 1S/C25H23O4P/c1-19(26)18-23(27)24(25(28)29-2)30(20-12-6-3-7-13-20,21-14-8-4-9-15-21)22-16-10-5-11-17-22/h3-17H,18H2,1-2H3
• InChI Key： QLWJSXCSZKAGJN-UHFFFAOYSA-N
• SMILES： P(=C(C(=O)OC)C(CC(C)=O)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 625
• Topological Polar Surface Area: 60.4